Cas no 2007909-19-3 (1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole)

• Product Name: 1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole
• CAS No: 2007909-19-3
• MF: C₁₃H₅ClF₁₀N₂
• MW: 414.629236936569
• MDL: MFCD30472125
• CID: 4633443
• PubChem ID: 126455514
• Update Time: 2025-05-23

1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole
• 1-[2-chloro-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-6-(trifluoromethyl)phenyl]pyrazole
• W13131
• 1-[2-chloro-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-6-(trifluoromethyl)phenyl]-1H-pyrazole
• DEGRZTBNQNZPOM-UHFFFAOYSA-N
• SCHEMBL21457868
• AKOS030628419
• CS-0039365
• 2007909-19-3
• AS-73307
• C13H5ClF10N2

• MDL： MFCD30472125
• Inchi： 1S/C13H5ClF10N2/c14-8-5-6(10(15,12(19,20)21)13(22,23)24)4-7(11(16,17)18)9(8)26-3-1-2-25-26/h1-5H
• InChI Key： DEGRZTBNQNZPOM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(F)(F)F)=C1N1C=CC=N1)C(C(F)(F)F)(C(F)(F)F)F

Computed Properties

• Exact Mass: 413.9981575g/mol
• Monoisotopic Mass: 413.9981575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.8

Additional information on 1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole

Introduction to 1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole and Its Applications in Modern Chemical Biology

1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole, with the CAS number 2007909-19-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential applications in pharmaceuticals and agrochemicals. The presence of multiple fluorinated substituents, including perfluoropropan-2-yl and trifluoromethyl, imparts distinct electronic and steric characteristics that make this molecule a valuable scaffold for drug discovery and material science.

The structural composition of 1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole is meticulously designed to enhance its interaction with biological targets. The chloro substituent at the 2-position of the phenyl ring introduces a polar, electron-withdrawing group that can modulate the compound's reactivity and binding affinity. In contrast, the perfluoropropan-2-yl group, characterized by its extended electron-withdrawing effect, contributes to the molecule's lipophilicity and metabolic stability. These features are particularly advantageous in the development of bioactive molecules that require efficient absorption, distribution, metabolism, and excretion (ADME) profiles.

The trifluoromethyl group at the 6-position of the phenyl ring further enhances the compound's pharmacological potential. This substituent is well-documented for its ability to improve binding affinity, metabolic stability, and resistance to enzymatic degradation. The combination of these fluorinated groups with the pyrazole core creates a multifaceted molecular entity that is well-suited for exploring novel therapeutic interventions. Recent studies have highlighted the role of such fluorinated pyrazoles in inhibiting various enzymatic pathways and modulating signal transduction cascades, making them promising candidates for treating inflammatory diseases, cancer, and infectious disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole has emerged as a key compound in this area due to its ability to disrupt critical PPIs involved in disease pathogenesis. For instance, studies have demonstrated its potential in inhibiting kinases and transcription factors that play pivotal roles in cancer progression. The unique electronic properties conferred by the fluorinated substituents allow this molecule to interact selectively with target proteins, thereby minimizing off-target effects.

The synthesis of 1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole involves a series of well-established organic reactions, including cross-coupling reactions, fluorination techniques, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for preclinical and clinical studies. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex aromatic framework of this compound.

The pharmacokinetic profile of 1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole has been extensively evaluated through in vitro and in vivo studies. These investigations have revealed favorable pharmacokinetic properties, including moderate solubility, reasonable bioavailability, and prolonged half-life. Such characteristics are essential for developing drugs that can be administered orally or through other non-invasive routes. Additionally, the compound exhibits low toxicity profiles in animal models, suggesting its potential for safe clinical translation.

The therapeutic potential of 1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole has been further explored through computational modeling and molecular docking studies. These approaches have provided insights into its binding interactions with target enzymes and receptors at an atomic level. By leveraging computational techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers have been able to predict how this compound might behave within biological systems.

In conclusion, 1-(2-Chloro-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-1H-pyrazole represents a significant advancement in the field of chemical biology due to its innovative structure and promising biological activities. The strategic incorporation of fluorinated substituents enhances its pharmacological properties, making it an attractive candidate for drug development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.